Cas no 54672-11-6 (4-4-Nitro-2-(Trifluoromethyl)PhenylMorpholine)

• Product Name: 4-4-Nitro-2-(Trifluoromethyl)PhenylMorpholine
• CAS No: 54672-11-6
• MF: C₁₁H₁₁F₃N₂O₃
• MW: 276.211853265762
• MDL: MFCD00100093
• CID: 1092260
• PubChem ID: 612856
• Update Time: 2025-10-29

4-4-Nitro-2-(Trifluoromethyl)PhenylMorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitro-2-(trifluoromethyl)phenyl)morpholine
• 2-Morpholino-5-nitrobenzotrifluoride
• 4-[4-nitro-2-(trifluoromethyl)phenyl]morpholine
• 3-trifluoromethyl-4-N-morpholinonitrobenzene
• 4-(4-nitro-2-trifluoromethyl-phenyl)-morpholine
• AC1LD6EF
• SBB006418
• ST049194
• STK147722
• SureCN3212217
• 4-[4-Nitro-2-(trifluoromethyl)phenyl]-morpholine
• DTXSID90346505
• AKOS000427489
• 5Y-0055
• ALBB-024056
• MFCD00100093
• SCHEMBL3212217
• Morpholine, 4-[4-nitro-2-(trifluoromethyl)phenyl]-
• 54672-11-6
• CS-0208391
• G66206
• 4-4-Nitro-2-(Trifluoromethyl)PhenylMorpholine

• MDL： MFCD00100093
• Inchi： 1S/C11H11F3N2O3/c12-11(13,14)9-7-8(16(17)18)1-2-10(9)15-3-5-19-6-4-15/h1-2,7H,3-6H2
• InChI Key： INQHSXGCAZQBBH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1N1CCOCC1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 276.07223
• Monoisotopic Mass: 276.07217670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 55.61

Additional information on 4-4-Nitro-2-(Trifluoromethyl)PhenylMorpholine

Introduction to 4-4-Nitro-2-(Trifluoromethyl)PhenylMorpholine (CAS No. 54672-11-6)

4-4-Nitro-2-(Trifluoromethyl)PhenylMorpholine, with the CAS number 54672-11-6, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a nitro group and a trifluoromethyl group, which contribute to its distinct chemical and biological properties.

The molecular formula of 4-4-Nitro-2-(Trifluoromethyl)PhenylMorpholine is C₁₃H₁₂F₃N₂O₂, and its molecular weight is approximately 283.24 g/mol. The presence of the nitro group (NO₂) and the trifluoromethyl group (CF₃) imparts significant electronic and steric effects, making it a valuable building block for various chemical syntheses and pharmaceutical applications.

In recent years, 4-4-Nitro-2-(Trifluoromethyl)PhenylMorpholine has been extensively studied for its potential use in the development of new drugs. One of the key areas of research has been its application in the treatment of neurological disorders. Studies have shown that compounds containing similar structural motifs exhibit potent neuroprotective properties, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its pharmaceutical applications, 4-4-Nitro-2-(Trifluoromethyl)PhenylMorpholine has also found utility in materials science. Its unique electronic properties make it a promising candidate for the development of advanced materials, such as organic semiconductors and photovoltaic materials. Research in this area has focused on optimizing the molecular structure to enhance charge transport and light absorption properties.

The synthesis of 4-4-Nitro-2-(Trifluoromethyl)PhenylMorpholine typically involves multi-step processes, including nitration, fluorination, and ring formation reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, the use of green solvents and catalytic systems has significantly reduced the environmental impact of its synthesis.

In terms of safety and handling, it is important to note that while 4-4-Nitro-2-(Trifluoromethyl)PhenylMorpholine is not classified as a hazardous material, proper precautions should be taken during handling to ensure safety. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

The market demand for 4-4-Nitro-2-(Trifluoromethyl)PhenylMorpholine is expected to grow due to its diverse applications in pharmaceuticals and materials science. Key drivers include increasing research activities in drug discovery and development, as well as advancements in materials science technologies. Major players in the industry are investing heavily in R&D to explore new applications and improve existing processes.

In conclusion, 4-4-Nitro-2-(Trifluoromethyl)PhenylMorpholine (CAS No. 54672-11-6) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and properties make it an attractive candidate for further research and development, contributing to advancements in both pharmaceuticals and materials science.